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Compound of Interest

Compound Name: Fmoc-D-Glu(OBzl)-OH

Cat. No.: B557676 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. Proper handling and disposal of

chemical reagents like Fmoc-D-Glu(OBzl)-OH are critical components of responsible research.

This guide provides a comprehensive, step-by-step protocol for the safe disposal of Fmoc-D-
Glu(OBzl)-OH, ensuring compliance with safety standards and fostering a secure research

environment.

Immediate Safety and Handling Protocols
While Fmoc-D-Glu(OBzl)-OH is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is crucial to adhere to standard laboratory safety practices. The

toxicological properties of many research chemicals have not been fully investigated, and

caution is always advised.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or glasses.

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A standard laboratory coat is required to protect skin and clothing.

Respiratory Protection: If there is a risk of generating dust, particularly when handling the

powdered form, a dust mask or respirator is recommended. Work should be conducted in a
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well-ventilated area or a chemical fume hood.

Quantitative Data for Fmoc-D-Glu(OBzl)-OH
A clear understanding of the chemical and physical properties of Fmoc-D-Glu(OBzl)-OH is

fundamental to its safe handling and disposal.

Property Value

CAS Number 123639-61-2

Molecular Formula C₂₇H₂₅NO₆

Molecular Weight 459.49 g/mol [1]

Appearance White to off-white powder

Melting Point 70 °C (decomposition)[1]

Water Hazard Class (WGK)
WGK 3 (Germany) - severely hazardous to

water[2]

Storage Class 11 - Combustible Solids[2]

Step-by-Step Disposal Protocol
The disposal of Fmoc-D-Glu(OBzl)-OH and any contaminated materials must be conducted in

accordance with all federal, state, and local environmental regulations. Under no

circumstances should this chemical or its solutions be disposed of down the drain or in regular

waste streams.

Experimental Protocol for Chemical Waste Segregation and Disposal:

Waste Identification and Segregation:

Solid Waste: Collect all unused or expired Fmoc-D-Glu(OBzl)-OH, contaminated weighing

paper, pipette tips, and gloves in a designated, sealed container labeled as "Hazardous

Chemical Waste." Avoid the creation of dust during collection.
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Liquid Waste: Collect all solutions containing Fmoc-D-Glu(OBzl)-OH, as well as any

solvent rinses (e.g., from glassware), in a separate, clearly labeled, and sealed container

for liquid chemical waste. Do not mix with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.

Containerization:

Select a container that is clean, dry, and chemically compatible with the waste. For solid

waste, a wide-mouthed plastic or glass container with a secure lid is appropriate. For liquid

waste, use a sealable bottle designed for chemical waste.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Fmoc-D-Glu(OBzl)-OH."

Include the approximate quantity of the waste and the date of accumulation.

Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.

Final Disposal:

Arrange for the disposal of the waste through your institution's EHS department or a

licensed chemical waste disposal service.

Follow all institutional procedures for scheduling a chemical waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Fmoc-D-
Glu(OBzl)-OH waste in a laboratory setting.
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Waste Generation & Segregation

Containerization & Labeling

Storage & Disposal

Solid Waste
(Unused chemical, contaminated gloves, etc.)

Collect in a designated, sealed container for solid chemical waste

Liquid Waste
(Solutions containing the compound, solvent rinses)

Collect in a separate, labeled, and sealed container for liquid chemical waste

Label container clearly:
'Hazardous Waste'

Chemical Name
Date

Store waste container in a designated hazardous waste accumulation area

Arrange for disposal through your institution's EHS department or a licensed service

Follow all federal, state, and local environmental regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Fmoc-D-Glu(OBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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